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A detailed review of the experimental evidence and methodologies from the Joint Institute for
Nuclear Research, Lawrence Livermore National Laboratory, GSI Helmholtz Centre for Heavy
lon Research, and Lawrence Berkeley National Laboratory.

This guide provides a comprehensive comparison of the pivotal experiments that led to the
synthesis and official recognition of Moscovium (Mc), element 115. We present a detailed
analysis of the initial discovery at the Joint Institute for Nuclear Research (JINR) in Dubna,
Russia, in collaboration with Lawrence Livermore National Laboratory (LLNL), USA, and the
subsequent independent verification experiments conducted by a collaboration at the GSI
Helmholtz Centre for Heavy lon Research in Darmstadt, Germany, and by a team at Lawrence
Berkeley National Laboratory (LBNL), USA. The data is presented in a structured format to
allow for a clear comparison of the experimental parameters and results, supplemented with
detailed protocols and workflow diagrams.

Data Presentation: A Comparative Analysis of
Moscovium Synthesis Experiments

The synthesis of Moscovium was first achieved and later confirmed through the nuclear fusion
reaction of a Calcium-48 projectile with an Americium-243 target. The following tables
summarize the key quantitative data from the initial discovery and subsequent verification
experiments.

Table 1: Experimental Parameters for the Synthesis of Moscovium Isotopes
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Lund University-

Lawrence Berkeley

Parameter JINR-LLNL (2003) National
GSI (2013)
Laboratory
Projectile 48Ca 48Ca 48Ca
Target 243Am 243Am 243Am
Accelerator U400 Cyclotron UNILAC 88-Inch Cyclotron

Separator

Dubna Gas-Filled
Recoil Separator
(DGFRS)

Transactinide
Separator and
Chemistry Apparatus
(TASCA)

Berkeley Gas-filled
Separator (BGS)

Table 2: Production and Decay Properties of Moscovium Isotopes
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Number
of Product Alpha
Beam Total . Measur
Laborat Decay ion Decay
Isotope Energy Beam . ed Half-
ory Chains Cross . Energy
(MeV) Dose . life
Observe Section (MeV)
d
JINR- 5.4 x 32+155- 10.46
287Mc 248 1 ~0.5 pb
LLNL 1018 14 ms 0.06
JINR- 5.4 x 87+105- 10.31 £
288Mc 248 3 ~1.5pb
LLNL 1018 30 ms 0.06
Lund
o 6.8 X 68+16-10 10.34 +
288Mc Universit 248 30 ~3.3pb
1018 ms 0.04
y-GSI
1.7 x
288Mc LBNL 248 1 - - -
1019
JINR- 1.6 x 150+280- 10.19+
289Mc 253 1 ~0.3 pb
LLNL 1019 60 ms 0.06
JINR- 1.6 x 210+400- 10.03+
290Mc 253 1 ~0.3 pb
LLNL 1019 80 ms 0.06

Note: Production cross sections and half-lives are often reported with significant uncertainties
due to the statistical limitations of observing a small number of events.

Experimental Protocols

The synthesis and identification of Moscovium atoms rely on sophisticated experimental
techniques to produce the element, separate it from other reaction products, and detect its
characteristic decay chain.

Initial Synthesis at JINR-Dubna (in collaboration with
LLNL)
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The pioneering experiments were conducted at the Flerov Laboratory of Nuclear Reactions

(FLNR) at JINR.

Accelerator and Beam: A beam of 48Ca ions was accelerated to specific energies using the
U400 heavy-ion cyclotron.

Target: A rotating target consisting of 243AmO2 deposited on titanium foils was used to
withstand the intense ion beam.

Separation: The reaction products were separated from the primary beam and other
unwanted particles using the Dubna Gas-Filled Recoil Separator (DGFRS). This device
utilizes a magnetic field and is filled with a low-pressure gas (typically hydrogen or helium) to
separate the heavy Moscovium nuclei based on their differing magnetic rigidity from other
ions.

Detection: The separated Moscovium atoms were implanted into a position-sensitive silicon
detector array at the focal plane of the DGFRS. This detector measured the position, time,
and energy of the implanted nucleus and its subsequent alpha decays. The characteristic
sequence of alpha decays, both in terms of energy and time, provided the "“fingerprint" for the
identification of the new element.

Confirmation at GSI-Darmstadt (Lund University-led
collaboration)

The verification experiment was performed at the GSI Helmholtz Centre for Heavy lon

Research.

e Accelerator and Beam: The UNILAC (Universal Linear Accelerator) provided the high-
intensity 48Ca beam.

Target: Similar to the JINR experiment, a target of 243Am was used.

Separation: The Transactinide Separator and Chemistry Apparatus (TASCA) was employed
to separate the Moscovium recoils. TASCA is also a gas-filled separator optimized for
superheavy element research.
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o Detection: A sophisticated detection system was used at the focal plane of TASCA. This
system was designed for high-resolution alpha, X-ray, and gamma-ray coincidence
spectroscopy. By detecting the characteristic X-rays emitted from the daughter nuclei
following alpha decay, this experiment provided a direct confirmation of the atomic number of
the decay products, thus solidifying the identification of the parent Moscovium nucleus.

Further Confirmation at LBNL-Berkeley

Scientists at Lawrence Berkeley National Laboratory provided further independent verification.
o Accelerator and Beam: The 88-Inch Cyclotron was used to accelerate the 48Ca ions.
o Target: An 243Am target was bombarded with the calcium beam.

o Separation: The Berkeley Gas-filled Separator (BGS) was used to isolate the Moscovium
atoms.

» Detection: A silicon strip detector array was used to measure the implantation of the
Moscovium ions and their subsequent alpha decay chains, confirming the earlier findings.

Mandatory Visualization

The following diagrams illustrate the logical workflow of Moscovium synthesis and verification,
as well as the experimental setup.

Initial Synthesis (JINR-LLNL)

i
U400 Cyclotron 243Am Target

Detector Array Data Analysis
(48Ca beam) (Implantation & Decay Detection) (identify Decay Chains)

Cross-Laboratory Verification

UNILAC / 88-Inch Cyclotron TASCA/BGS
(48Ca beam) (Separation)
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Logical workflow for the synthesis and verification of Moscovium.
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A generalized experimental workflow for superheavy element synthesis.

 To cite this document: BenchChem. [A Comparative Guide to the Cross-Laboratory
Verification of Moscovium Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246206#cross-laboratory-verification-of-moscovium-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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